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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecanone, also known as methyl nonyl ketone, is a naturally occurring ketone with a rich
history and a diverse range of applications, from perfumery to its increasingly recognized role
as a potent insect and animal repellent. This technical guide provides a comprehensive
overview of 2-undecanone, detailing its discovery, historical context, synthesis, mechanisms of
action, and the experimental protocols used in its study.

Discovery and History

2-Undecanone was first identified as a major constituent of the essential oil of rue (Ruta
graveolens)[1][2][3]. The seminal work on the chemical composition of rue oil was conducted
by the American chemist Frederick B. Power and his colleague Frederic H. Lees. In their 1902
publication in the Journal of the Chemical Society, Transactions, they detailed the isolation and
characterization of this methyl ketone, which laid the foundation for future research into its
properties and applications[4]. Power, a prominent figure in phytochemistry, made significant
contributions to the understanding of essential oils and plant-based chemicals during his
career[5][6].

Initially, the isolation of 2-undecanone from natural sources like rue oil was the primary method
of obtaining the compound. However, as its utility in fragrances and as a repellent became
more apparent, synthetic methods were developed to ensure a consistent and scalable supply.
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Physicochemical and Toxicological Properties

2-Undecanone is a colorless to slightly yellow liquid with a characteristic fruity, floral, and
slightly waxy aroma][7]. It is soluble in organic solvents but has very low solubility in water. A
summary of its key physical, chemical, and toxicological properties is presented in the tables
below.

Table 1: Physical and Chemical Properties of 2-Undecanone

Property Value Reference(s)
Molecular Formula C11H220 [8]
Molar Mass 170.29 g/mol [8]
Appearance Colorless to pale yellow liquid [8]
Odor Fruity, floral, waxy [7]
Melting Point 11-15°C [8]
Boiling Point 231-232 °C [8]
Density 0.825 g/mL at 25 °C (8]
Flash Point 89 °C (closed cup) [8]
Vapor Pressure <1 mmHg at 20 °C 9]
Solubility in Water 0.00179 g/100 mL (25 °C) [8]

log Kow (Octanol-Water
N o 4.136 [10]
Partition Coefficient)

Table 2: Toxicological Data for 2-Undecanone
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Test Species Route Value Reference(s)
LDso Rat Oral >5000 mg/kg [10][11]
LDso Mouse Oral 3880 mg/kg [10]
LDso Rabbit Dermal >5000 mg/kg [10]
_ >5430 mg/L
LCso - Inhalation [12]
(vapors)

Synthesis of 2-Undecanone

Several methods have been developed for the synthetic preparation of 2-undecanone. The
most common approaches are the oxidation of the corresponding secondary alcohol and the
ketonic decarboxylation of carboxylic acids.

Oxidation of 2-Undecanol

A standard laboratory-scale synthesis involves the oxidation of 2-undecanol.
Experimental Protocol: Oxidation of 2-Undecanol using Pyridinium Chlorochromate (PCC)

o Setup: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is
charged with a solution of 2-undecanol (1 equivalent) in dichloromethane (DCM).

e Reagent Addition: Pyridinium chlorochromate (PCC) (1.5 equivalents) is added portion-wise
to the stirred solution. The reaction is mildly exothermic.

o Reaction: The reaction mixture is stirred at room temperature for 2-4 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and filtered
through a pad of silica gel or Celite to remove the chromium byproducts.

 Purification: The filtrate is concentrated under reduced pressure, and the resulting crude 2-
undecanone is purified by vacuum distillation to yield the final product.
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Ketonic Decarboxylation

This industrial method involves the high-temperature, catalytic conversion of a mixture of
carboxylic acids.

Experimental Protocol: Ketonization of Decanoic Acid and Acetic Acid

Catalyst Bed Preparation: A tubular reactor is packed with a metal oxide catalyst, such as
thorium oxide or zirconium dioxide, on a support[13][14][15].

» Reaction: A gaseous mixture of decanoic acid and acetic acid (in a specific molar ratio) is
passed over the heated catalyst bed (typically 300-450 °C)[13][16].

e Product Collection: The reaction products, including 2-undecanone, water, and carbon
dioxide, are passed through a condenser to liquefy the ketone.

 Purification: The collected liquid is then subjected to fractional distillation to separate the 2-
undecanone from unreacted starting materials and byproducts.

Mechanism of Action as a Repellent

2-Undecanone's repellent properties are attributed to its interaction with the chemosensory
systems of insects and other arthropods.

Insect Olfactory Signaling Pathway

In insects, volatile compounds like 2-undecanone are detected by olfactory sensory neurons
(OSNSs) located in sensilla on the antennae and maxillary palps[5]. The binding of an odorant to
an odorant receptor (OR) on the dendritic membrane of an OSN initiates a signal transduction
cascade. While the exact mechanisms are still under investigation, it is understood that insect
ORs form heteromeric complexes with a co-receptor (Orco) that function as ligand-gated ion
channels[8]. This leads to the depolarization of the neuron and the generation of an action
potential, which is then transmitted to the brain for processing, ultimately leading to a
behavioral response, such as avoidance[10][17][18]. Some studies also suggest the
involvement of G protein-coupled receptor (GPCR) signaling pathways in modulating the
olfactory response[16][18].
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Insect Olfactory Signaling Pathway for 2-Undecanone.

Nematode Chemosensory Pathway

In the model organism Caenorhabditis elegans, repulsive odorants like 2-undecanone are
detected by the AWB olfactory sensory neurons[17]. The signal transduction in these neurons

is mediated by a cGMP pathway, leading to an avoidance behavior[17].
Behavior
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Nematode Chemosensory Pathway for 2-Undecanone.

Repellent Efficacy

2-Undecanone has demonstrated significant repellent activity against a variety of arthropods,
including mosquitoes and ticks. Its efficacy is often compared to the widely used synthetic
repellent, DEET.

Table 3: Comparative Repellent Efficacy of 2-Undecanone
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2-Undecanone
Target Pest )
Concentration

DEET
Concentration

Efficacy/Prote
. . Reference(s)
ction Time

Aedes aegypti 20%

20%

2-Undecanone
showed
comparable
[19]
repellency to
DEET for up to 6

hours.

Anopheles
_ 10%
gambiae

10%

2-Tridecanone (a
related methyl
ketone) showed
comparable
. [20][21]
protection to
DEET. 2-
Undecanone was

also effective.

Mosquitoes
7.75%
(general)

7-15%

Comparable
efficacy in
laboratory
: [18](20]
studies; upto 5
hours of

protection.

Ticks 7.75%

Up to 2 hours of
: [18]
protection.

Experimental Protocols for Evaluation
Extraction and Analysis from Natural Sources

Workflow: Extraction and Analysis of 2-Undecanone from Ruta graveolens
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Extraction and Analysis of 2-Undecanone.

Experimental Protocol: GC-MS Analysis of 2-Undecanone

e Sample Preparation: A diluted solution of the essential oil or synthesized product is prepared
in a suitable solvent (e.g., hexane or acetone).
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e Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used.

e GC Conditions:

[¢]

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 um film
thickness) is commonly used[9][22].

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)[9].

[¢]

Injector Temperature: 250 °C.

[e]

Oven Temperature Program: An initial temperature of 60-70 °C held for a few minutes,
followed by a ramp of 3-10 °C/min to a final temperature of 240-280 °C[22][23].

e MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: 40-500 amu.
o lon Source Temperature: 230 °C.

« ldentification: The identification of 2-undecanone is based on the comparison of its retention
time and mass spectrum with those of an authentic standard and/or with data from mass
spectral libraries (e.g., NIST)[24].

Repellent Efficacy Testing

Experimental Protocol: Arm-in-Cage Assay

This method is a standard for evaluating the efficacy of topical repellents against mosquitoes[6]
[L1][17][19][25].

o Test Subjects: Human volunteers are used.

e Mosquitoes: A cage containing a known number (e.g., 200) of host-seeking female
mosquitoes of a specific species (Aedes aegypti, Anopheles gambiae, etc.) is used[11][17].
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» Repellent Application: A standard amount of the repellent formulation is applied to a defined
area on the volunteer's forearm. The hand is typically covered with a protective glove[25].

o Exposure: The treated forearm is inserted into the mosquito cage for a set period (e.g., 3-5
minutes) at regular intervals (e.g., every 30 minutes)[11][17].

» Data Collection: The time to the first confirmed bite (or landing, depending on the protocol) is
recorded. This is known as the Complete Protection Time (CPT)[11][17].

» Control: An untreated arm is also exposed to confirm the biting avidity of the mosquitoes.

« Endpoint: The test continues until the repellent fails (i.e., a confirmed bite occurs) or for a
maximum duration (e.g., 8 hours)[11][17].

Conclusion

2-Undecanone is a versatile compound with a long history rooted in natural product chemistry.
Its repellent properties, coupled with a favorable safety profile, make it a compound of
significant interest for the development of new and effective insect and animal repellents. The
detailed understanding of its synthesis, mechanism of action, and the standardized protocols
for its evaluation are crucial for its continued development and application in various fields. This
guide provides a foundational resource for researchers and professionals working with this
important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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